Cas no 2229261-13-4 (1-1-(2-methyl-5-nitrophenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(2-methyl-5-nitrophenyl)cyclopropylethan-1-ol
• CAS No: 2229261-13-4
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5825918
• PubChem ID: 165763871
• Update Time: 2025-10-17

1-1-(2-methyl-5-nitrophenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methyl-5-nitrophenyl)cyclopropylethan-1-ol
• EN300-1789072
• 2229261-13-4
• 1-[1-(2-methyl-5-nitrophenyl)cyclopropyl]ethan-1-ol

• Inchi： 1S/C12H15NO3/c1-8-3-4-10(13(15)16)7-11(8)12(5-6-12)9(2)14/h3-4,7,9,14H,5-6H2,1-2H3
• InChI Key： PYQDACYWYALVSX-UHFFFAOYSA-N
• SMILES： OC(C)C1(C2C=C(C=CC=2C)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66Ų

Additional information on 1-1-(2-methyl-5-nitrophenyl)cyclopropylethan-1-ol

Research Brief on 1-1-(2-methyl-5-nitrophenyl)cyclopropylethan-1-ol (CAS: 2229261-13-4) in Chemical Biology and Pharmaceutical Applications

The compound 1-1-(2-methyl-5-nitrophenyl)cyclopropylethan-1-ol (CAS: 2229261-13-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and nitrophenyl functional groups, exhibits promising potential in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and applications in targeting specific biological pathways, making it a compound of interest for therapeutic interventions.

Recent research has highlighted the synthetic pathways for 1-1-(2-methyl-5-nitrophenyl)cyclopropylethan-1-ol, emphasizing its efficient production through multi-step organic reactions. Key methodologies include palladium-catalyzed cross-coupling and cyclopropanation reactions, which have been optimized to yield high purity and scalability. These advancements are critical for ensuring the compound's availability for further pharmacological testing and potential commercialization.

Pharmacological evaluations of 1-1-(2-methyl-5-nitrophenyl)cyclopropylethan-1-ol have revealed its activity as a modulator of specific enzyme systems, particularly those involved in inflammatory and oxidative stress pathways. In vitro studies demonstrate its ability to inhibit key enzymes such as cyclooxygenase-2 (COX-2) and nitric oxide synthase (NOS), suggesting potential applications in treating inflammatory diseases and neurodegenerative disorders. These findings are supported by molecular docking studies, which indicate strong binding affinities to active sites of target proteins.

In vivo studies have further explored the therapeutic potential of this compound. Animal models of inflammation and neurodegeneration have shown significant reductions in pathological markers following treatment with 1-1-(2-methyl-5-nitrophenyl)cyclopropylethan-1-ol. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been characterized, providing insights into its suitability for oral administration and long-term use.

The safety and toxicological profile of 1-1-(2-methyl-5-nitrophenyl)cyclopropylethan-1-ol have also been investigated. Preliminary toxicology studies indicate a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further studies are required to fully assess its potential off-target effects and long-term toxicity, particularly in human clinical trials.

In conclusion, 1-1-(2-methyl-5-nitrophenyl)cyclopropylethan-1-ol (CAS: 2229261-13-4) represents a promising candidate for drug development, with demonstrated efficacy in modulating key biological pathways. Ongoing research aims to optimize its pharmacological properties and explore its therapeutic applications in greater depth. The compound's unique chemical structure and biological activity position it as a valuable tool for advancing our understanding of disease mechanisms and developing novel treatments.